Cas no 18344-42-8 (rac all-trans 4-Hydroxy Retinal)

• Product Name: rac all-trans 4-Hydroxy Retinal
• CAS No: 18344-42-8
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• CID: 201944
• PubChem ID: 6029647
• Update Time: 2025-04-19

rac all-trans 4-Hydroxy Retinal Chemical and Physical Properties

Names and Identifiers

• Retinal, 4-hydroxy-
• all-trans 4-Hydroxyretinal
• ALL-TRANS-4-HYDROXYRETINAL
• rac all-trans 4-Hydroxy Retinal
• 2,4r,5c-triphenyl-4,5-dihydro-1H-imidazole
• 4-hydroxy-retinal
• cis-2,4,5-triphenyl-2-imidazoline
• cis-2,4,5-triphenylimidazoline
• 4-Hydroxyretinal
• (2E,4E,6E,8E)-9-(3-hydroxy-2,6,6-trimethylcyclohex-1-en-1-yl)-3,7-dimethylnona-2,4,6,8-tetraenal
• CHEBI:139346
• J-011745
• 71423-68-2
• SCHEMBL454966
• CHEMBL41592
• rac all-trans 4-Hydroxyretinal
• (2E,4E,6E,8E)-9-(3-hydroxy-2,6,6-trimethylcyclohexen-1-yl)-3,7-dimethylnona-2,4,6,8-tetraenal
• 13-Z-4-Hydroxyretinal
• 18344-42-8

• Inchi： 1S/C20H28O2/c1-15(7-6-8-16(2)12-14-21)9-10-18-17(3)19(22)11-13-20(18,4)5/h6-10,12,14,19,22H,11,13H2,1-5H3/b8-6+,10-9+,15-7+,16-12+
• InChI Key： CYVVUYORRQQAQE-RMWYGNQTSA-N
• SMILES： OC1C(C)=C(/C=C/C(=C/C=C/C(=C/C=O)/C)/C)C(C)(C)CC1

Computed Properties

• Exact Mass: 300.20900
• Monoisotopic Mass: 300.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 4.68770